- Biosynthesis method for intermediate of Sitagliptin, China, , ,
Cas no 936630-57-8 ((3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid)
936630-57-8 structure
Product Name:(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid
CAS No:936630-57-8
MF:C10H10F3NO2
MW:233.187113285065
MDL:MFCD07363507
CID:69581
PubChem ID:7146283
Update Time:2024-10-26
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid
- (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid
- (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid
- tert-butyl (R)-1-(methoxycarbonyl)-3-(2,4,5-triflu
- (R)-3-Amino-4-(2,4,5-Trifluorophenyl)-butyric acid
- I01-7533
- (βR)-β-Amino-2,4,5-trifluorobenzenebutanoic acid (ACI)
- EN300-393286
- UNII-NG2PN5Z4PE
- CHEMBL4981476
- Q-101368
- BENZENEBUTANOIC ACID, .BETA.-AMINO-2,4,5-TRIFLUORO-
- Benzenebutanoic acid, beta-amino-2,4,5-trifluoro-, (betaR)-
- AKOS015890555
- Benzenebutanoic acid, beta-amino-2,4,5-trifluoro-
- DTXSID60428049
- KEFQQJVYCWLKPL-ZCFIWIBFSA-N
- (3r)-amino-4-(2,4,5-trifluorophenyl)butanoic acid
- CS-0012818
- Benzenebutanoic acid, ss-amino-2,4,5-trifluoro-, (ssR)-; (ssR)-ss-Amino-2,4,5-trifluorobenzenebutanoic acid; (3R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid
- MFCD07363507
- 3-(R)-amino-4-(2,4,5-trifluorophenyl)butanoic acid
- NG2PN5Z4PE
- SCHEMBL743022
- (r)-3-amino-4-(2,4,5-trifluorophenyl)butanoicacid
- BCP12296
- DS-8908
- Sitagliptin acid
- A50495
- 936630-57-8
- AC-23933
- benzenebutanoic acid, .beta.-amino-2,4,5-trifluoro-, (.beta.r)-
-
- MDL： MFCD07363507
- Inchi： 1S/C10H10F3NO2/c11-7-4-9(13)8(12)2-5(7)1-6(14)3-10(15)16/h2,4,6H,1,3,14H2,(H,15,16)/t6-/m1/s1
- InChI Key： KEFQQJVYCWLKPL-ZCFIWIBFSA-N
- SMILES： C(C1C=C(F)C(F)=CC=1F)[C@@H](N)CC(=O)O
Computed Properties
- Exact Mass: 233.06600
- Monoisotopic Mass: 233.06636305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.399
- Boiling Point: 326.6 °C at 760 mmHg
- Flash Point: 326.6 °C at 760 mmHg
- Refractive Index: 1.513
- PSA: 63.32000
- LogP: 2.14870
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116566-10g |
(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid |
936630-57-8 | 95% | 10g |
$239.20 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VY400-200mg |
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid |
936630-57-8 | 95+% | 200mg |
124.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VY400-250mg |
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid |
936630-57-8 | 95+% | 250mg |
187CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VY400-50mg |
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid |
936630-57-8 | 95+% | 50mg |
55.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VY400-1g |
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid |
936630-57-8 | 95+% | 1g |
376.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VY400-5g |
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid |
936630-57-8 | 95+% | 5g |
1287.0CNY | 2021-07-14 | |
| Apollo Scientific | PC530016-1g |
(R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid |
936630-57-8 | 97+% | 1g |
£41.00 | 2024-07-20 | |
| Apollo Scientific | PC530016-5g |
(R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid |
936630-57-8 | 97+% | 5g |
£118.00 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R33560-5g |
(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid |
936630-57-8 | 5g |
¥1046.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R33560-250mg |
(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid |
936630-57-8 | 250mg |
¥136.0 | 2021-09-08 |
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: N-Carbamoyl-D-amino acid amidase Solvents: Dimethyl sulfoxide , Water ; 15.6 h, pH 6.5, 37 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, rt
Reference
- Synthesis of (R)-3-amino-4-(2,4,5-trifluorophenyl) butanoic acid, Huaxue Shiji, 2020, 42(10), 1255-1259
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 20 h, rt → reflux
Reference
- Method for preparing 3-aminopropanol or 3-aminopropionic acid derivative, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 40 psi, rt
Reference
- Synthesis, biological assay in vitro and molecular docking studies of new imidazopyrazinone derivatives as potential dipeptidyl peptidase IV inhibitors, European Journal of Medicinal Chemistry, 2010, 45(11), 4953-4962
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; pH 1, rt
Reference
- Preparation of chiral β-amino acids by stereoselective synthesis, China, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; rt → 50 °C; 5 - 6 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; pH 2 - 3
1.3 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 105 psi, 55 - 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; pH 2 - 3
1.3 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, 105 psi, 55 - 60 °C
Reference
- Efficient and Convenient Synthetic Routes for Sitagliptin Impurities, ChemistrySelect, 2018, 3(10), 2723-2729
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ; 12 h, rt → reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 10, 25 °C → 10 °C; 2 h, 5 - 10 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 10, 25 °C → 10 °C; 2 h, 5 - 10 °C
Reference
- Preparation of key intermediate of sitagliptin phosphate, China, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Glucose , (S)-1-Phenylethylamine Catalysts: NADH , L-Lactate dehydrogenase , Triacylglycerol lipase , Glucose dehydrogenase (NAD) Solvents: Dimethyl sulfoxide , Water ; 24 h, pH 7.5, 37 °C
Reference
- Enzymatic production method of variety of optically active beta-amino acids including beta amino acid precursor intermediate for synthesis of sitagliptin, Korea, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: (S)-1-Phenylethylamine Catalysts: Triacylglycerol lipase
Reference
- Method for enzymatically producing beta amino acid using novel ester hydrolase, Korea, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; < 10 °C; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, rt
Reference
- Preparation of (R)-4-chloro-3-amino-4-(2,4,5-trifluorophenyl)butyric acid as sitagliptin key intermediate, China, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 5 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6
Reference
- Process for preparation of sitagliptin intermediate compounds, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 27 °C; 6 h, reflux
Reference
- Process for the preparation of chiral amines and its application in the synthesis of sitagliptin, India, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: NAD , Ammonium formate , Tripotassium phosphate Catalysts: Formate dehydrogenase Solvents: Dimethyl sulfoxide , Water ; 24 h, pH 7.5, 30 °C
Reference
- Enzyme-chemical preparation method of sitagliptin and intermediate thereof, China, , ,
Production Method 14
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 2 - 10 h, 45 - 100 °C
Reference
- Improved enzymatic synthesis of sitagliptin or its salts thereof, India, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Chloroform ; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 6 h, pH 4, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 6.8
1.2 Reagents: Hydrochloric acid Solvents: Water ; 6 h, pH 4, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 6.8
Reference
- Process for preparation of sitagliptin for treating diabetes, China, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 20 - 30 °C; 30 °C → 70 °C; 2 - 3 h, 60 - 70 °C
Reference
- Preparation of sitagliptin key intermediate, China, , ,
Production Method 17
Reaction Conditions
1.1 Reagents: Isopropylamine Catalysts: Pyridoxal 5′-phosphate , Aminotransferase Solvents: Ethylene glycol , Water ; 2 h, pH 9.0, 50 °C; 24 h, 50 °C
Reference
- Method for preparing (R)-3-amino-4-(2,4,5-trifluorophenyl)butyric acid by transaminase catalysis under weakly alkaline condition, China, , ,
Production Method 18
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ; rt → 55 °C; 3 h, 55 °C
Reference
- (R)-ω-transaminase mutant and its application in the synthesis of sitagliptin intermediates by biocatalytic precursor ketone analogues, China, , ,
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid Raw materials
- (R)-3-((Benzyloxy)amino)-4-(2,4,5-trifluorophenyl)butanoic acid
- methyl (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoate
- Phenylmethyl (βR)-2,4,5-trifluoro-β-[[(1R)-1-phenylethyl]amino]benzenebutanoate
- Benzenebutanoic acid, β-(benzoylamino)-2,4,5-trifluoro-, methyl ester, (βR)-
- Benzenebutanoic acid, β-[bis(phenylmethyl)amino]-2,4,5-trifluoro-γ-oxo-, methyl ester, (βS)-
- Benzenebutanoic acid, 2,4,5-trifluoro-β-[[(1R)-1-phenylethyl]amino]-, ethyl ester, hydrochloride (1:1), (βR)-
- (βR)-β-Amino-N-(2,4-dichlorophenyl)-2,4,5-trifluorobenzenebutanamide
- Benzenebutanoic acid, 2,4,5-trifluoro-β-[(phenylmethoxy)amino]-, methyl ester, (βR)-
- Phenylmethyl (βR)-β-amino-2,4,5-trifluorobenzenebutanoate
- (R)-Methyl 3-acetamido-4-(2,4,5-trifluorophenyl)butanoate
- ethyl (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoate
- 4-(2,4,5-Trifluorophenyl)-3-oxobutanoic acid
- 2-Propanesulfinamide, N-[(1R)-1-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-2-(2,4,5-trifluorophenyl)ethyl]-2-methyl-, [S(R)]-
- 2,4(1H,3H)-Pyrimidinedione, dihydro-6-[(2,4,5-trifluorophenyl)methyl]-
- 3H-Pyrrol-3-one, 1-[(3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-1,2-dihydro-
- Ethyl 3-Oxo-4-(2,4,5-trifluorophenyl)butanoate
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid Preparation Products
(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
936630-57-8 ((3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid) Related Products
- 589-06-0(4-(4-Fluorophenyl)butanoic acid)
- 459-31-4(3-(4-fluorophenyl)propanoic acid)
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- 451-82-1(2-Fluorophenylacetic acid)
- 458-45-7(3-(3-Fluorophenyl)propionic acid)
- 614-19-7(DL-β-Phenylalanine)
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- 325-89-3(3-Amino-3-(4-fluorophenyl)propanoic Acid)
- 366-77-8(4-(4-Fluorophenyl)-4-oxobutanoic Acid)
- 150-30-1(DL-3-Phenylalanine)
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